Alanyl-arginyl-arginylmethyldimethylsulfonium

• CAS RN: 120218-55-5
• Molecular Formula: C18H38N9O3S+
• Molecular Weight: 460.6 g/mol
• IUPAC Name: [(3S)-3-[[(2S)-1-[[(2S)-2-aminopropanoyl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-6-(diaminomethylideneamino)-2-oxohexyl]-dimethylsulfanium
• InChI: InChI=1S/C18H37N9O3S/c1-11(19)15(29)27-16(30)13(7-5-9-25-18(22)23)26-12(14(28)10-31(2)3)6-4-8-24-17(20)21/h11-13,26H,4-10,19H2,1-3H3,(H8-,20,21,22,23,24,25,27,29,30)/p+1/t11-,12-,13-/m0/s1
• InChI Key: VDNLEFRUCMFFHH-AVGNSLFASA-O
• Isomeric SMILES: C[C@@H](C(=O)NC(=O)[C@H](CCCN=C(N)N)N[C@@H](CCCN=C(N)N)C(=O)C[S+](C)C)N
• SMILES: CC(C(=O)NC(=O)C(CCCN=C(N)N)NC(CCCN=C(N)N)C(=O)C[S+](C)C)N
• synonyms: Ala-Arg-Arg-CH2-S+(CH3)2; alanyl-arginyl-arginylmethyldimethylsulfonium

Description

Alanyl-arginyl-arginylmethyldimethylsulfonium (AAAMDMS) is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It is a small molecule consisting of three amino acids and a sulfur-containing group.

Scientific Research Applications

Alanyl-arginyl-arginylmethyldimethylsulfonium has various potential applications in scientific research. One of the most significant applications is its use as a reversible inhibitor of protein arginine methyltransferases (PRMTs). PRMTs are enzymes that play a crucial role in gene expression and cellular signaling. Inhibition of PRMTs can lead to changes in gene expression and cellular function, making Alanyl-arginyl-arginylmethyldimethylsulfonium a valuable tool for studying the role of PRMTs in various biological processes.

Mechanism of Action

Alanyl-arginyl-arginylmethyldimethylsulfonium works by binding to the active site of PRMTs and inhibiting their activity. This leads to a decrease in protein arginine methylation, which can have downstream effects on gene expression and cellular signaling. Alanyl-arginyl-arginylmethyldimethylsulfonium is a reversible inhibitor, meaning that its effects can be reversed by removing the compound from the system.
Biochemical and Physiological Effects
The biochemical and physiological effects of Alanyl-arginyl-arginylmethyldimethylsulfonium depend on the specific biological system being studied. In general, Alanyl-arginyl-arginylmethyldimethylsulfonium has been shown to have effects on gene expression, cellular signaling, and cell proliferation. It has also been shown to have anti-inflammatory effects in certain models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Alanyl-arginyl-arginylmethyldimethylsulfonium in lab experiments is its specificity for PRMTs. This allows researchers to study the specific effects of PRMT inhibition without affecting other cellular processes. Additionally, Alanyl-arginyl-arginylmethyldimethylsulfonium is a reversible inhibitor, which allows for the study of the effects of PRMT inhibition over time.
One limitation of using Alanyl-arginyl-arginylmethyldimethylsulfonium in lab experiments is its potential toxicity. While Alanyl-arginyl-arginylmethyldimethylsulfonium has been shown to be relatively non-toxic in certain models, its effects on other biological systems are not well understood. Additionally, the synthesis of Alanyl-arginyl-arginylmethyldimethylsulfonium can be challenging and may require specialized equipment and expertise.

Future Directions

There are many potential future directions for research on Alanyl-arginyl-arginylmethyldimethylsulfonium. One area of interest is the development of more potent and selective inhibitors of PRMTs. Additionally, Alanyl-arginyl-arginylmethyldimethylsulfonium could be used in combination with other compounds to study the effects of PRMT inhibition in different biological systems. Finally, Alanyl-arginyl-arginylmethyldimethylsulfonium could be used to study the role of PRMTs in disease states, such as cancer or autoimmune disorders.
Conclusion
In conclusion, Alanyl-arginyl-arginylmethyldimethylsulfonium is a synthetic compound with potential applications in various fields of scientific research. Its specificity for PRMTs makes it a valuable tool for studying the role of these enzymes in gene expression and cellular signaling. While there are limitations to its use, Alanyl-arginyl-arginylmethyldimethylsulfonium has many potential future directions for research and could lead to new insights into the mechanisms of various biological processes.

Synthesis Methods

The synthesis of Alanyl-arginyl-arginylmethyldimethylsulfonium involves the reaction of alanyl-arginyl-arginylmethyl ester with dimethylsulfide in the presence of a catalyst. The resulting product is Alanyl-arginyl-arginylmethyldimethylsulfonium, which can be purified by various methods such as column chromatography or recrystallization. The purity and yield of Alanyl-arginyl-arginylmethyldimethylsulfonium can be determined by various analytical techniques such as NMR spectroscopy or HPLC.